Cas no 102207-55-6 (Pyridine,3-[[(phenylmethyl)thio]methyl]-)

• Product Name: Pyridine,3-[[(phenylmethyl)thio]methyl]-
• CAS No: 102207-55-6
• MF: C₁₃H₁₃NS
• MW: 215.31402182579
• CID: 155991
• PubChem ID: 3025143
• Update Time: 2025-04-19

Pyridine,3-[[(phenylmethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-[[(phenylmethyl)thio]methyl]-
• 3-(benzylsulfanylmethyl)pyridine
• 3-((Benzylthio)methyl)pyridine
• BRN 0151358
• Pyridine, 3-((benzylthio)methyl)-
• 102207-55-6
• DTXSID10144782
• AKOS017189300

• Inchi： 1S/C13H13NS/c1-2-5-12(6-3-1)10-15-11-13-7-4-8-14-9-13/h1-9H,10-11H2
• InChI Key： GOSLSLYNKCYNDL-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.07699
• Monoisotopic Mass: 215.07687
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2
• XLogP3: 2.8

Experimental Properties

• Density: 1.132
• Boiling Point: 347.6°Cat760mmHg
• Flash Point: 164°C
• Refractive Index: 1.615
• PSA: 12.89
• LogP: 3.51500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives